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CAS No.: 13351-96-7

Cat. No.: B1171970
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Comparative Analysis: Suppliers of 2-
METHYLBUTANE-D12
Executive Summary
2-Methylbutane-d12 is a niche deuterated solvent primarily utilized for low-temperature NMR

studies (down to -160°C) and as a non-polar, inert medium for mechanistic investigations.

Unlike ubiquitous solvents like Chloroform-d, its high volatility (BP: 27.9°C) and specific

synthesis costs create significant variance in quality and packaging integrity across suppliers.

The Verdict:

For Critical Structural Elucidation:Cambridge Isotope Laboratories (CIL) remains the gold

standard due to superior ampoule sealing technology, which is critical for retaining this highly

volatile solvent.
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For Synthetic Scale-Up/Bulk:Zeochem (Swiss) offers the best balance of cost and quality,

leveraging their in-house manufacturing (formerly Armar Isotopes) for larger volumes.

For North American Rapid Logistics:CDN Isotopes provides a reliable alternative with high

stock availability and competitive enrichment levels.

Technical Context & Critical Quality Attributes
(CQAs)
To objectively compare suppliers, one must understand the failure modes of this specific

product.

The Volatility Challenge
With a boiling point of ~28°C, 2-Methylbutane-d12 is constantly at risk of evaporation.

Risk 1: Loss of solvent volume during transit.

Risk 2: Isotopic fractionation (theoretical risk, though less pronounced than moisture

ingress).

Risk 3: Moisture contamination.[1] As the solvent evaporates, the cooling effect can

condense atmospheric water into the sample if seals are imperfect.

The Spectral Window
The solvent is chosen for its "spectral silence" in the aromatic and heteroatom regions.

Residual Signal: The residual protons (CHD fragments) appear in the aliphatic region (0.8 –

1.5 ppm).

Interference: High residual water peaks can obscure critical signals in low-temperature

studies where hydrogen bonding shifts occur.

Supplier Landscape Analysis
The following table synthesizes technical specifications and market positioning.
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Table 1: Comparative Specifications

Feature
Cambridge

Isotope Labs

(CIL)

CDN Isotopes
Zeochem

(Zeotope)

Sigma-Aldrich

(Merck)

Catalog Ref DLM-2937 D-0630
ZEOtope

(Custom)
13351-96-7

Enrichment 98% D 98% D 98% - 99.5% D 98% D

Purity (GC) ≥98% ≥98% ≥99% ≥98%

Packaging

Flame-sealed

Ampoules

(Preferred)

Break-seal

Flasks / Septum

Vials

Ampoules & Bulk Septum Bottles

Primary Origin
USA

(Manufacturing)

Canada

(Manufacturing)

Switzerland

(Manufacturing)

Global Sourcing

(Distributor)

Cost Tier
High (

)

Mid-High (

$)

Mid (

)

Variable (

)

Best For
Trace Analysis /

qNMR

Routine

Synthesis

Bulk / European

Supply
General Lab Use

Supply Chain & QC Workflow
Understanding the provenance of the solvent is vital for regulatory compliance in drug

development. The following diagram illustrates the supply chain validation process.

Critical Risk Point: Volatility

Deuterium Exchange
(High Temp/Press)

Fractional Distillation
(Separation of d12)

 Crude Mixture Batch QC
(GC-MS + H-NMR)

 Purified Fraction Packaging
(Ampoule vs. Septum)

 CoA Generation End User
(Validation)

 Cold Chain Shipping
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Figure 1: The manufacturing and quality control lifecycle. Note the critical risk point at

packaging due to the low boiling point of the solvent.

Experimental Validation Protocol (The Self-
Validating System)
As a researcher, you should not blindly trust the Certificate of Analysis (CoA) for a volatile

deuterated solvent. Use this protocol to validate isotopic enrichment and purity upon receipt.

Protocol: qNMR Verification of Isotopic Purity
Objective: Determine the actual Atom % D and identify moisture contamination.

Materials:

2-Methylbutane-d12 sample (chilled to 4°C).

Internal Standard: 1,4-Dioxane (anhydrous) or TMS.

NMR Tube: High-precision 5mm tube (dried at 150°C).

Workflow Diagram:
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1. Sample Prep
Chill solvent to 4°C.

Add 10µL Internal Std to 600µL Solvent.

2. Acquisition Setup
Set d1 (relaxation delay) > 30s.

Pulse angle: 90°.

3. Acquisition
Run 1H NMR (No Decoupling).

Temp: 25°C (controlled).

4. Integration
Integrate Residual Peaks (0.8-1.5 ppm).

Integrate Int. Std. (3.75 ppm for Dioxane).

5. Calculation
Compare molar ratios to determine %D.

Click to download full resolution via product page

Figure 2: Step-by-step quantitative NMR (qNMR) protocol for validating solvent enrichment.

Data Interpretation:

Residual Peaks: Look for multiplets in the 0.8 – 1.5 ppm range. These correspond to the

CHD and CHD2 isotopomers.

Water: A singlet (variable shift depending on temperature/concentration) typically around 1.5

- 3.0 ppm in non-polar solvents.
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Calculation:

(Where N is the number of protons in the standard vs. the solvent molecule).

Handling & Storage Guidelines
Due to the physical properties of 2-Methylbutane-d12, standard lab protocols are insufficient.

Cold Storage: Must be stored at 2–8°C.

Opening Ampoules:

Score the neck of the ampoule while cold.

Snap open inside a glovebox or under a nitrogen funnel to prevent immediate

condensation of atmospheric water into the cold solvent.

Septum Vials: If purchasing from Sigma or CDN in septum bottles, wrap the cap in Parafilm

immediately after use and store in a secondary container with desiccant.

Decision Matrix
Use this matrix to select the appropriate supplier for your specific application.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Scenario Recommended Supplier Rationale

Low-Temp mechanistic studies

(-100°C)
CIL

Highest probability of dryness;

ampoule packaging prevents

water ingress during storage.

HPLC-MS Internal Standard CDN Isotopes

Cost-effective; high chemical

purity (GC) is sufficient; water

content is less critical than in

NMR.

Bulk Synthesis / Reaction

Solvent
Zeochem

Best bulk pricing; reliable

European manufacturing

standards; "ZEOtope" brand is

industry-proven.

General Solvent Screening Sigma-Aldrich

Logistics convenience;

acceptable for rough solubility

testing where high isotopic

purity is not critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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